Cas no 1864015-08-6 (5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one)

• Product Name: 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one
• CAS No: 1864015-08-6
• CID: 4624989
• Update Time: 2025-05-22

5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one

Additional information on 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one

Recent Advances in the Study of 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one (CAS: 1864015-08-6)

5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one (CAS: 1864015-08-6) is a brominated pyridinone derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involving 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the construction of novel kinase inhibitors, where it served as a core scaffold for targeting specific protein kinases involved in cancer progression. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the nanomolar range.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed a novel synthetic route for 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one. The patented method offers a more efficient and scalable approach, reducing the number of synthetic steps and improving overall yield. This development is expected to facilitate larger-scale production and further exploration of the compound's therapeutic potential.

In addition to its synthetic applications, 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits moderate anti-inflammatory activity by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Despite these promising results, challenges remain in the clinical translation of 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further research and development in the field of medicinal chemistry.

In conclusion, 5-Bromo-1-(5-bromopyridin-2-yl)pyridin-2-one (CAS: 1864015-08-6) represents a promising scaffold for the design of novel therapeutic agents. Recent studies have shed light on its synthetic accessibility, biological activities, and potential applications in drug discovery. Continued research efforts are expected to uncover new opportunities for this compound, paving the way for its eventual clinical application.